Cas no 2305529-49-9 (N-2-(benzyloxy)-2-(4-chlorophenyl)ethylprop-2-enamide)

• Product Name: N-2-(benzyloxy)-2-(4-chlorophenyl)ethylprop-2-enamide
• CAS No: 2305529-49-9
• MF: C₁₈H₁₈ClNO₂
• MW: 315.794023990631
• CID: 6015986
• PubChem ID: 137931126
• Update Time: 2025-05-20

N-2-(benzyloxy)-2-(4-chlorophenyl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-2-(benzyloxy)-2-(4-chlorophenyl)ethylprop-2-enamide
• N-[2-(4-Chlorophenyl)-2-phenylmethoxyethyl]prop-2-enamide
• N-[2-(benzyloxy)-2-(4-chlorophenyl)ethyl]prop-2-enamide
• EN300-26577090
• 2305529-49-9
• Z3024770381

• Inchi： 1S/C18H18ClNO2/c1-2-18(21)20-12-17(15-8-10-16(19)11-9-15)22-13-14-6-4-3-5-7-14/h2-11,17H,1,12-13H2,(H,20,21)
• InChI Key： ZRKJNVBIPYIRQS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CNC(C=C)=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 315.1026065g/mol
• Monoisotopic Mass: 315.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Additional information on N-2-(benzyloxy)-2-(4-chlorophenyl)ethylprop-2-enamide

Comprehensive Overview of N-2-(benzyloxy)-2-(4-chlorophenyl)ethylprop-2-enamide (CAS No. 2305529-49-9)

The compound N-2-(benzyloxy)-2-(4-chlorophenyl)ethylprop-2-enamide (CAS No. 2305529-49-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a benzyloxy group and a 4-chlorophenyl moiety, this compound is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its amide functionality, which is a common motif in bioactive molecules.

In recent years, the demand for novel small-molecule compounds like N-2-(benzyloxy)-2-(4-chlorophenyl)ethylprop-2-enamide has surged due to advancements in targeted therapy and precision medicine. This compound’s structural complexity allows it to interact with specific biological targets, making it a candidate for studies related to enzyme inhibition and receptor modulation. Its CAS No. 2305529-49-9 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial research.

One of the trending topics in the scientific community is the role of synthetic intermediates in accelerating drug development. N-2-(benzyloxy)-2-(4-chlorophenyl)ethylprop-2-enamide fits into this narrative as a potential building block for more complex pharmacologically active agents. Its prop-2-enamide group, in particular, is a versatile functional group that can undergo further chemical modifications, such as Michael additions or polymerization reactions, broadening its utility in diverse applications.

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